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Compound of Interest

Compound Name: ML-030

Cat. No.: B15576657 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation, storage, and

application of a stock solution of ML-030 in dimethyl sulfoxide (DMSO). ML-030 is a potent and

selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme crucial in regulating intracellular

cyclic AMP (cAMP) levels.[1] Accurate preparation of stock solutions is paramount for achieving

reproducible results in experimental settings. This document outlines the necessary materials,

step-by-step procedures for solubilization, and recommendations for storage to ensure the

stability and efficacy of the compound. Additionally, it includes an example of preparing a

working solution for cell-based assays and diagrams illustrating the relevant signaling pathway

and experimental workflow.

Quantitative Data Summary
All quantitative data for ML-030 are summarized in the table below for easy reference.
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Property Value

Formal Name

3-(2,5-dimethoxyphenyl)-6-(3,4-

dimethoxyphenyl)-7H-1,2,4-triazolo[3,4-b][1][2]

[3]thiadiazine

CAS Number 1013750-77-0[1]

Molecular Formula C₂₀H₂₀N₄O₄S[1]

Molecular Weight 412.5 g/mol [1]

Purity >98%[1]

Formulation Crystalline solid[1]

Solubility in DMSO 5 mg/mL[1]

Calculated Molarity at Max Solubility Approximately 12.12 mM

EC₅₀ in cell-based assay 18.7 nM[1]

Experimental Protocols
Materials and Equipment

ML-030 powder (purity >98%)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber or opaque microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM ML-030 Stock Solution
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This protocol describes the preparation of 1 mL of a 10 mM ML-030 stock solution in DMSO.

Calculate the required mass of ML-030:

Use the formula: Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol ) /

1000

Mass (mg) = 10 mM × 1 mL × 412.5 g/mol / 1000

Mass (mg) = 4.125 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh 4.125 mg of ML-030 powder directly into the tared tube.

Solubilization:

Using a calibrated micropipette, add 1 mL of high-quality DMSO to the microcentrifuge

tube containing the ML-030 powder.

Cap the tube securely.

Dissolution:

Vortex the solution at medium speed for 1-2 minutes until the ML-030 powder is

completely dissolved. Visually inspect the solution against a light source to ensure no solid

particles remain.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes (e.g., 10-

50 µL) in sterile, amber, or opaque microcentrifuge tubes to prevent degradation from light

and repeated freeze-thaw cycles.[4]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4]
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Application Example: Preparation of a Working Solution
for Cell-Based Assays
This example demonstrates the dilution of the 10 mM stock solution to a final working

concentration of 100 nM in a cell culture medium.

Intermediate Dilution (Optional but Recommended):

Prepare a 100 µM intermediate solution by diluting the 10 mM stock solution 1:100.

For example, add 2 µL of the 10 mM stock to 198 µL of sterile cell culture medium or PBS.

Final Working Solution:

Prepare the final working solution by diluting the intermediate solution. To achieve a 100

nM final concentration from a 100 µM intermediate stock, a 1:1000 dilution is required.

For example, add 1 µL of the 100 µM intermediate solution to 999 µL of cell culture

medium in a well of a culture plate.

DMSO Concentration Control:

It is critical to maintain a low final concentration of DMSO in cell-based assays to avoid

cellular toxicity.[4] The final DMSO concentration in the working solution should typically

be less than 0.5%.[4]

In the example above, the final DMSO concentration would be 0.001%, which is well

below the toxic threshold for most cell lines.

Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.[4]

Mandatory Visualizations
Signaling Pathway of ML-030 Action
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Caption: cAMP signaling pathway showing inhibition of PDE4 by ML-030.

Experimental Workflow
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1. Weigh ML-030 Powder

2. Add DMSO

3. Vortex to Dissolve

4. Aliquot Stock Solution

5. Store at -20°C / -80°C

6. Prepare Working Solution

7. Perform Cell-Based Assay
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Caption: Workflow for preparing and using ML-030 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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